1-(3-Fluorophenyl)sulfonylazepane
Overview
Description
Mechanism of Action
1-(3-Fluorophenyl)sulfonylazepane works by blocking the Nav1.7 channel, which is responsible for transmitting pain signals in the nervous system. By inhibiting this channel, this compound can effectively reduce the transmission of pain signals, leading to pain relief.
Biochemical and Physiological Effects:
This compound has been shown to have a good safety profile and is well-tolerated in animal models. It has a long half-life and can effectively reduce pain for an extended period. This compound does not affect other sodium channels, making it a selective inhibitor of Nav1.7.
Advantages and Limitations for Lab Experiments
1-(3-Fluorophenyl)sulfonylazepane has several advantages for lab experiments. It is a potent and selective inhibitor of Nav1.7, making it an ideal tool for studying the role of this channel in pain transmission. This compound is also easy to synthesize and has a good safety profile, making it a suitable candidate for further drug development.
One limitation of this compound is that it is not effective against all types of pain. It has been shown to be effective against neuropathic and inflammatory pain, but its efficacy against other types of pain is not well-established. Additionally, this compound has not yet been tested in human clinical trials, so its safety and efficacy in humans are not yet known.
Future Directions
There are several future directions for research on 1-(3-Fluorophenyl)sulfonylazepane. One area of interest is to further investigate the efficacy of this compound against different types of pain. Another direction is to develop this compound derivatives that are more potent and selective inhibitors of Nav1.7. Additionally, this compound can be used as a tool to study the role of Nav1.7 in pain transmission and to identify new targets for pain relief. Finally, this compound can be used as a starting point for the development of new analgesic drugs that target Nav1.7.
Synthesis Methods
The synthesis of 1-(3-Fluorophenyl)sulfonylazepane involves the reaction of 3-fluorobenzenesulfonyl chloride with azepane in the presence of a base such as triethylamine. The resulting product is then purified using column chromatography to obtain pure this compound.
Scientific Research Applications
1-(3-Fluorophenyl)sulfonylazepane has been widely studied for its potential use as an analgesic drug. Nav1.7 is a promising target for pain relief, and this compound has shown to be a potent and selective inhibitor of this channel. Studies have demonstrated that this compound can effectively reduce pain in animal models of neuropathic pain and inflammatory pain.
properties
IUPAC Name |
1-(3-fluorophenyl)sulfonylazepane |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16FNO2S/c13-11-6-5-7-12(10-11)17(15,16)14-8-3-1-2-4-9-14/h5-7,10H,1-4,8-9H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RFHVVMJLZJBCQI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCCN(CC1)S(=O)(=O)C2=CC=CC(=C2)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16FNO2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
257.33 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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